Cas no 120-92-3 (Cyclopentanone)

Cyclopentanone Properties

Names and Identifiers

• Cyclopentanone
• ADIPIC KETONE
• FEMA 3910
• KETOCYCLOPENTANE
• KETOPENTAMETHYLENE
• Adipinketon
• Dumasin
• Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
• Cyclopentanon
• CYCLOPENTANONE REAGENTPLUS(TM) &gt
• CYCLOPENTANONE, REAGENTPLUS, &gt
• CYCLOPENTANONE, STANDARD FOR GC
• Cyclopentanone,Certified
• Cyclopentanone cyanohydrin
• CYCLOPENTANONE pure
• Cyclopentan-1-one
• Adipic keyone
• Adipin ketone
• Cyclopcntanon
• cyclopentan-5-one
• cyclo-pentanone
• Cyclopentsnon
• Adipic keyone
• Adipic Ketone
• CYCLOPENTANONE
• Cyclopentanone,97%
• +Expand

• MDL： MFCD00001409
• InChIKey： BGTOWKSIORTVQH-UHFFFAOYSA-N
• Inchi： 1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2
• SMILES： C1CCC(=O)C1
• BRN： 605573

Computed Properties

• Exact Mass: 84.05750
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.057515
• Heavy Atom Count: 6
• Complexity: 58.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 84.12

Experimental Properties

• LogP: 1.12950
• PSA: 17.07000
• Merck: 2743
• Refractive Index: n20/D 1.437(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 130-131 °C(lit.)
• Melting Point: −51 °C (lit.)
• Vapor Pressure: 11.40 mmHg
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• FEMA: 3910 | CYCLOPENTANONE
• Solubility: 9.18g/l slightly soluble
• Color/Form: Water white liquid with ether like smell. [1]
• Stability/Shelf Life: Stable. Incompatible with strong reducing agents, strong oxidizing agents, strong bases.
• Solubility: Insoluble in water, soluble in ethanol, ether, acetone and other most organic solvents. [12]
• Density: 0.951 g/mL at 25 °C(lit.)
• Refractive Index: INDEX OF REFRACTION: 1.4366 AT 20 °C; SADTLER REFERENCE NUMBER: 171 (IR, PRISM), 55 (IR, GRATING); MAX ABSORPTION (ALCOHOL): 290 NM (LOG E= 1.28)
• Odor: DISTINCTIVE ETHEREAL ODOR, SOMEWHAT LIKE PEPPERMINT

Cyclopentanone Security Information

• Symbol: GHS02 GHS07
• RTECS：GY4725000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2245 3/PG 3
• Hazard Statement： H226,H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 10-36/38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.6-10.8%(V)
• HazardClass：3

Cyclopentanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances